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Compound of Interest

Compound Name: elF4A3-IN-14

Cat. No.: B12404388

For Researchers, Scientists, and Drug Development Professionals

Introduction

elF4A3-IN-14 is a synthetic analogue of Silvestrol, a natural product known to inhibit protein
synthesis. This compound specifically targets the eukaryotic initiation factor 4F (elF4F)
translation initiation complex, presenting a valuable tool for studying the roles of translation
initiation in various cellular processes, particularly in cancer biology. These application notes
provide detailed protocols for utilizing elF4A3-IN-14 in cell culture experiments, focusing on its
effects on cell viability and reporter gene expression.

Chemical Properties and Storage

A summary of the key chemical properties of elF4A3-IN-14 is provided in the table below.
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Property Value

Compound Name elF4A3-IN-14 (Compound 51)
Molecular Formula C29H28N206

Molecular Weight 500.54 g/mol

Appearance Solid

Solubility Soluble in DMSO

Store at -20°C for long-term storage. Stock

solutions in DMSO can be stored at -20°C and
Storage ]

are stable for several months. Avoid repeated

freeze-thaw cycles.

Mechanism of Action

elF4A3-IN-14, like its parent compound Silvestrol, interferes with the assembly and function of
the elF4F translation initiation complex. This complex, consisting of elF4E, elF4A, and elF4G,
is crucial for the recruitment of ribosomes to the 5' cap of mMRNAs, a critical step in cap-
dependent translation initiation. By targeting the elF4A RNA helicase activity within this
complex, elF4A3-IN-14 stalls the ribosome recruitment process, leading to a global reduction in
protein synthesis. Notably, mMRNAs with complex 5' untranslated regions (UTRs), which are
often associated with oncogenes like myc, are particularly sensitive to the inhibition of elF4A.
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 To cite this document: BenchChem. [Application Notes and Protocols for elF4A3-IN-14 in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404388#how-to-use-eif4a3-in-14-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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